Immunopharmacotherapeutic advancements in addressing methamphetamine abuse
RSC Chemical Biology Pub Date: 2020-10-08 DOI: 10.1039/D0CB00165A
Abstract
Methamphetamine (METH) is an illicit psychostimulant that is known to account for substance abuse disorders globally, second only to opioids, yet has no approved pharmacotherapies. Traditional therapies employ small molecule agonists or antagonists for substance use disorders or overdose reversal by targeting drug-specific receptors in the brain. However, the comprehensive mechanism of METH on multiple sites within the central nervous system (CNS) implies its receptors lack the high affinity and specificity required for an “ideal” drug target. The alternative to pharmacotherapies is to sequester abused drugs in the periphery, effectively eliminating the effects from CNS receptor occupation through pharmacokinetic antagonism. This review presents updates on immunopharmacotherapeutic advancements in addressing methamphetamine abuse by focusing on the cultivation of research optimization strategies regarding hapten chemistry, carrier proteins, and adjuvants implemented in active immunization. Furthermore, we discuss necessary developments for each component of active immunopharmacotherapies and the future of active vaccines in treating METH use disorder.
Recommended Literature
- [1] MicroRNAs in ovarian cancer and recent advances in the development of microRNA-based biosensors
- [2] Real-time monitoring and accurate diagnosis of drug-induced hepatotoxicity in vivo by ratio-fluorescence and photoacoustic imaging of peroxynitrite†
- [3] Highly stable hollow bifunctional cobalt sulfides for flexible supercapacitors and hydrogen evolution†
- [4] A simple, modular synthesis of C4-substituted tryptophan derivatives†
- [5] Near infrared labeling of PLGA for in vivo imaging of nanoparticles†
- [6] Selection of catalytically active elements for removing NO and CO from flue gas at low temperatures
- [7] Stabilization and activation of polyoxometalate over poly(vinyl butylimidazolium) cations towards electrocatalytic water oxidation in alkaline media†
- [8] Arene C–H activation using Rh(i) catalysts supported by bidentate nitrogen chelates†
- [9] Back cover
- [10] Effects of quantum size on the thermoelectric properties of bismuth
Journal Name：RSC Chemical Biology
Research Products
-
CAS no.: 16284-60-9
